N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide

• IUPAC Name: N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide
• InChI: InChI=1S/C13H14N4O3/c18-12(15-10-5-3-7-17(20)13(10)19)11-14-8-9-4-1-2-6-16(9)11/h1-2,4,6,8,10,20H,3,5,7H2,(H,15,18)
• InChI Key: BOAZTBDZEJSRRC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)N(C1)O)NC(=O)C2=NC=C3N2C=CC=C3
• Molecular Formula: C13H14N4O3
• Molecular Weight: 274.28 g/mol

Description

N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide, also known as HOP-3, is a small molecule compound that has gained attention in recent years due to its potential applications in scientific research. HOP-3 is a heterocyclic compound that contains both a piperidine and an imidazole ring, which gives it unique properties that make it useful in various research areas.

Mechanism of Action

The mechanism of action of N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide is not fully understood, but it is thought to act by inhibiting various enzymes and signaling pathways in cells. In cancer cells, N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide has been shown to inhibit the activity of cyclin-dependent kinases, which are important regulators of the cell cycle. In neurodegenerative disease research, N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. In infectious disease research, N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide has been shown to inhibit the activity of bacterial enzymes involved in cell wall synthesis.
Biochemical and physiological effects:
N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide has been shown to have various biochemical and physiological effects in cells and organisms. In cancer cells, N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide has been shown to induce cell cycle arrest and apoptosis, which leads to a decrease in cell proliferation. In neurodegenerative disease research, N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide has been shown to have neuroprotective effects and may improve cognitive function. In infectious disease research, N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide has been shown to have antimicrobial properties and may be effective against a range of bacterial pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide in lab experiments is its high purity and yield, which makes it easy to work with and ensures reproducibility of results. Additionally, N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide has been shown to have a wide range of applications in various research areas, which makes it a versatile tool for researchers. However, one limitation of using N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide in lab experiments is its relatively high cost, which may make it less accessible for some researchers.

Future Directions

There are many potential future directions for research involving N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide. In cancer research, further studies could be done to investigate the specific mechanisms by which N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide induces cell cycle arrest and apoptosis, which could lead to the development of new cancer treatments. In neurodegenerative disease research, studies could be done to investigate the potential of N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide as a therapeutic agent for diseases such as Alzheimer's and Parkinson's. In infectious disease research, studies could be done to investigate the potential of N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide as a new class of antibiotics, which could help to combat the growing problem of antibiotic resistance. Overall, N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide is a promising compound that has the potential to make significant contributions to various areas of scientific research.

Synthesis Methods

The synthesis of N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide can be achieved through a multi-step process that involves the reaction of 2,6-dichloroisonicotinic acid with piperidin-3-one, followed by the addition of hydroxylamine and the subsequent cyclization of the resulting intermediate. This process yields N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide in high purity and yield, making it an attractive option for researchers looking to use this compound in their experiments.

Scientific Research Applications

N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide has been shown to have potential applications in various areas of scientific research, including cancer research, neurodegenerative disease research, and infectious disease research. In cancer research, N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In neurodegenerative disease research, N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide has been shown to have neuroprotective effects and may be useful in the treatment of diseases such as Alzheimer's and Parkinson's. In infectious disease research, N-(1-hydroxy-2-oxopiperidin-3-yl)imidazo[1,5-a]pyridine-3-carboxamide has been shown to have antimicrobial properties and may be useful in the development of new antibiotics.